Cas no 883865-21-2 (2-Chloro-4-hydrazinylpyridine hydrochloride)

• Product Name: 2-Chloro-4-hydrazinylpyridine hydrochloride
• CAS No: 883865-21-2
• MF: C₅H₇Cl₂N₃
• MW: 180.035178422928
• CID: 1923035
• Update Time: 2025-07-02

2-Chloro-4-hydrazinylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-4-hydrazino-, monohydrochloride
• 2-Chloro-4-hydrazinylpyridine hydrochloride
• 2-chloropyridin-4-yl-hydrazine hydrochloride
• A922679

• Inchi： 1S/C5H6ClN3.ClH/c6-5-3-4(9-7)1-2-8-5;/h1-3H,7H2,(H,8,9);1H
• InChI Key： JPYGALCDYUJVFB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)NN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 88.3
• Topological Polar Surface Area: 50.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Chloro-4-hydrazinylpyridine hydrochloride

Recent Advances in the Study of 2-Chloro-4-hydrazinylpyridine Hydrochloride (CAS: 883865-21-2)

2-Chloro-4-hydrazinylpyridine hydrochloride (CAS: 883865-21-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

The compound has garnered attention due to its unique structural features, which make it a valuable building block for the construction of heterocyclic compounds. Recent publications have demonstrated its utility in the synthesis of pyridine-based derivatives, which exhibit a wide range of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The hydrazinyl moiety, in particular, has been identified as a key functional group that enhances the reactivity and biological activity of the resulting derivatives.

One of the most notable advancements in the study of 2-Chloro-4-hydrazinylpyridine hydrochloride is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer. Researchers have successfully utilized this compound to design and synthesize potent kinase inhibitors with improved selectivity and efficacy. These findings have been published in high-impact journals, underscoring the compound's potential in drug discovery.

In addition to its role in kinase inhibitor development, recent studies have explored the use of 2-Chloro-4-hydrazinylpyridine hydrochloride in the synthesis of fluorescent probes. These probes have been employed to study biological processes at the molecular level, providing valuable insights into cellular mechanisms. The compound's ability to form stable complexes with metal ions has also been investigated, opening new avenues for its use in diagnostic and therapeutic applications.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-Chloro-4-hydrazinylpyridine hydrochloride. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, with some studies reporting successful scale-up procedures. These advancements are critical for ensuring the compound's availability for further research and commercial applications.

In conclusion, 2-Chloro-4-hydrazinylpyridine hydrochloride (CAS: 883865-21-2) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in the development of therapeutic agents make it a valuable tool for researchers. Future studies are expected to further elucidate its mechanistic roles and expand its applications in drug discovery and beyond.